Cas no 55708-87-7 (2-[1-methyl-1-(4-methyl-3-cyclohexen-1-yl)ethoxy]ethanol)

2-[1-methyl-1-(4-methyl-3-cyclohexen-1-yl)ethoxy]ethanol structure
55708-87-7 structure
Product Name:2-[1-methyl-1-(4-methyl-3-cyclohexen-1-yl)ethoxy]ethanol
CAS No:55708-87-7
MF:C12H22O2
MW:198.301884174347
CID:944373
PubChem ID:3016990
Update Time:2025-04-19

2-[1-methyl-1-(4-methyl-3-cyclohexen-1-yl)ethoxy]ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-[1-methyl-1-(4-methyl-3-cyclohexen-1-yl)ethoxy]ethanol
    • 2-[2-(4-methylcyclohex-3-en-1-yl)propan-2-yloxy]ethanol
    • 2-(1-Methyl-1-(4-methyl-3-cyclohexen-1-yl)ethoxy)ethanol
    • 2-[1-methyl-1-(4-methylcyclohex-3-en-1-yl)ethoxy]ethanol
    • Ethanol, 2-(1-methyl-1-(4-methyl-3-cyclohexen-1-yl)ethoxy)-
    • SCHEMBL20296729
    • 55708-87-7
    • DTXSID90866495
    • NS00054516
    • EINECS 259-772-4
    • QKELXXNYILOTAV-UHFFFAOYSA-N
    • 2-{[2-(4-Methylcyclohex-3-en-1-yl)propan-2-yl]oxy}ethan-1-ol
    • Inchi: 1S/C12H22O2/c1-10-4-6-11(7-5-10)12(2,3)14-9-8-13/h4,11,13H,5-9H2,1-3H3
    • InChI Key: QKELXXNYILOTAV-UHFFFAOYSA-N
    • SMILES: O(CCO)C(C)(C)C1CC=C(C)CC1

Computed Properties

  • Exact Mass: 198.16206
  • Monoisotopic Mass: 198.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46
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